Cas no 2411312-41-7 (2-chloro-N-methyl-N-{[1-(pyridazin-3-yl)pyrrolidin-2-yl]methyl}acetamide)

• Product Name: 2-chloro-N-methyl-N-{[1-(pyridazin-3-yl)pyrrolidin-2-yl]methyl}acetamide
• CAS No: 2411312-41-7
• MF: C₁₂H₁₇ClN₄O
• MW: 268.742581129074
• CID: 6376856
• PubChem ID: 146085851
• Update Time: 2025-07-25

2-chloro-N-methyl-N-{[1-(pyridazin-3-yl)pyrrolidin-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methyl-N-{[1-(pyridazin-3-yl)pyrrolidin-2-yl]methyl}acetamide
• EN300-7483691
• 2411312-41-7

• Inchi： 1S/C12H17ClN4O/c1-16(12(18)8-13)9-10-4-3-7-17(10)11-5-2-6-14-15-11/h2,5-6,10H,3-4,7-9H2,1H3
• InChI Key： IWAFYNZAEVRMRP-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1CCCN1C1=CC=CN=N1)=O

Computed Properties

• Exact Mass: 268.1090889g/mol
• Monoisotopic Mass: 268.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-chloro-N-methyl-N-{[1-(pyridazin-3-yl)pyrrolidin-2-yl]methyl}acetamide

2-Chloro-N-Methyl-N-{[1-(Pyridazin-3-Yl)Pyrrolidin-2-Yl]Methyl}Acetamide: A Comprehensive Overview

The compound 2-chloro-N-methyl-N-{[1-(pyridazin-3-yl)pyrrolidin-2-yl]methyl}acetamide (CAS No. 2411312-41-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structure, characterized by a pyridazine ring fused with a pyrrolidine ring and a chloro-substituted acetamide group, makes it a versatile compound with diverse applications. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, paving the way for its exploration in cutting-edge research.

The pyridazine ring in the molecule is a key structural feature that contributes to its electronic properties. Pyridazine, being an aromatic heterocycle with two nitrogen atoms at positions 1 and 4, imparts significant electron-withdrawing effects. This characteristic enhances the molecule's reactivity and stability, making it an attractive candidate for various chemical transformations. The pyrrolidine ring, on the other hand, introduces flexibility and hydrogen bonding capabilities, further augmenting its functional versatility.

Recent studies have highlighted the potential of this compound as a bioactive agent. Researchers have explored its role as a modulator of key biological pathways, particularly in the context of enzyme inhibition and receptor binding. For instance, preliminary assays suggest that 2-chloro-N-methyl-N-{[1-(pyridazin-3-yl)pyrrolidin-2-yl]methyl}acetamide exhibits selective inhibitory activity against certain kinases, which are critical targets in cancer therapy. These findings underscore its potential as a lead compound in drug discovery programs.

In addition to its biological applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent experiments demonstrate that the molecule can act as a versatile ligand for transition metals, facilitating the synthesis of novel metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

The synthesis of 2-chloro-N-methyl-N-{[1-(pyridazin-3-yl)pyrrolidin-2-yl]methyl}acetamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent functionalization to introduce the acetamide group. Recent advancements in catalytic methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies indicate that under specific conditions, such as UV light or microbial action, the molecule undergoes hydrolysis to form less complex byproducts. These findings are essential for developing sustainable practices for handling and disposing of this compound.

In conclusion, 2-chloro-N-methyl-N-{[1-(pyridazin-3-yl)pyrrolidin-2-yl]methyl}acetamide (CAS No. 2411312-41-7) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, combined with recent breakthroughs in synthesis and application studies, positions it as a valuable tool for advancing modern science and technology.